6-(4-Pyridazin-4-ylpiperazin-1-yl)pyrido[2,3-b]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(4-Pyridazin-4-ylpiperazin-1-yl)pyrido[2,3-b]pyrazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery. This compound belongs to the class of pyridazinylpiperazine derivatives and is known for its unique structural properties.
Mechanism of Action
The mechanism of action of 6-(4-Pyridazin-4-ylpiperazin-1-yl)pyrido[2,3-b]pyrazine is not yet fully understood. However, it is believed to interact with specific receptors and enzymes in the body, leading to the inhibition of their activity. This, in turn, results in the modulation of various cellular signaling pathways that are involved in disease pathogenesis.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and receptors that are implicated in the pathogenesis of diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, the compound has been shown to exhibit anti-inflammatory and antioxidant properties, which further enhance its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(4-Pyridazin-4-ylpiperazin-1-yl)pyrido[2,3-b]pyrazine in lab experiments include its unique structural properties, potent inhibitory activity against various enzymes and receptors, and potential therapeutic applications. However, the limitations of using this compound in lab experiments include its high cost, limited availability, and potential toxicity.
Future Directions
There are several future directions for research on 6-(4-Pyridazin-4-ylpiperazin-1-yl)pyrido[2,3-b]pyrazine. These include further studies on its mechanism of action, optimization of its synthetic route, and evaluation of its potential therapeutic applications in various diseases. Additionally, further studies are needed to assess the safety and toxicity of this compound, which will be critical for its eventual clinical translation.
Synthesis Methods
The synthesis of 6-(4-Pyridazin-4-ylpiperazin-1-yl)pyrido[2,3-b]pyrazine can be achieved through various methods. One of the most commonly used methods involves the reaction of 4-(4-aminopiperazin-1-yl)pyridine with 2-chloropyrazine in the presence of a suitable base. The reaction proceeds under mild conditions and yields the desired product in good yields.
Scientific Research Applications
The unique structural properties of 6-(4-Pyridazin-4-ylpiperazin-1-yl)pyrido[2,3-b]pyrazine make it a potential candidate for drug discovery. It has been extensively studied for its potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to exhibit potent inhibitory activity against several enzymes and receptors that are implicated in the pathogenesis of these diseases.
properties
IUPAC Name |
6-(4-pyridazin-4-ylpiperazin-1-yl)pyrido[2,3-b]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N7/c1-2-14(20-15-13(1)16-5-6-17-15)22-9-7-21(8-10-22)12-3-4-18-19-11-12/h1-6,11H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOCCJCRBIXUYSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CN=NC=C2)C3=NC4=NC=CN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.